5-methyl-1-(4-methylphenyl)-4-[4-(2-oxo-1-piperidinyl)butanoyl]-2-piperazinone

• IUPAC Name: 5-methyl-1-(4-methylphenyl)-4-[4-(2-oxopiperidin-1-yl)butanoyl]piperazin-2-one
• InChI: InChI=1S/C21H29N3O3/c1-16-8-10-18(11-9-16)24-14-17(2)23(15-21(24)27)20(26)7-5-13-22-12-4-3-6-19(22)25/h8-11,17H,3-7,12-15H2,1-2H3
• InChI Key: OQQPVXQARSKWHG-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(=O)CN1C(=O)CCCN2CCCCC2=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H29N3O3
• Molecular Weight: 371.5 g/mol

Description

5-methyl-1-(4-methylphenyl)-4-[4-(2-oxo-1-piperidinyl)butanoyl]-2-piperazinone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MMPI or MMPI-1, and it has been found to have a variety of biochemical and physiological effects that make it useful for a range of research applications. In

Scientific Research Applications

Serotonin Antagonist Activity

Research indicates compounds structurally related to 5-methyl-1-(4-methylphenyl)-4-[4-(2-oxo-1-piperidinyl)butanoyl]-2-piperazinone show potential as serotonin antagonists. The compound 1-(2-Methoxyphenyl)-4-[4-(2-phthalimido)butyl]piperazine (NAN-190; 1a) has been explored for its selectivity and affinity for 5-HT1A receptors over alpha 1-adrenergic receptors. Structural modifications to improve selectivity led to compounds with enhanced affinity and selectivity for 5-HT1A receptors, suggesting potential applications in studying serotonin-related disorders (Raghupathi et al., 1991).

Antimicrobial Activities

Certain derivatives related to the core structure of 5-methyl-1-(4-methylphenyl)-4-[4-(2-oxo-1-piperidinyl)butanoyl]-2-piperazinone have been synthesized and evaluated for antimicrobial activities. Novel compounds have shown good to moderate activities against various microorganisms, indicating potential applications in developing new antimicrobial agents (Bektaş et al., 2010).

Central Nervous System Agents

The synthesis and evaluation of cis- and trans-4-amino-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives as central nervous system agents highlight the potential of such compounds to act as antidepressants. These studies provide a foundation for further exploration of related compounds in treating mood disorders (Martin et al., 1981).

Antimycobacterial Activity

Research into novel 2-(4-cyanophenyl amino)-4-(6-bromo-4-quinolinyloxy)-6-piperazinyl (piperidinyl)-1,3,5-triazines has shown promising antimycobacterial activity, including against Mycobacterium tuberculosis. These findings suggest potential applications in tuberculosis treatment, highlighting the broad utility of the core piperazinyl structure in therapeutic development (Patel et al., 2012).

Serotonin 1A Receptor Imaging

Compounds related to 5-methyl-1-(4-methylphenyl)-4-[4-(2-oxo-1-piperidinyl)butanoyl]-2-piperazinone have been developed for imaging serotonin 1A receptors in vivo with PET, offering tools for studying neuropsychiatric disorders. The optimization of such compounds for PET imaging provides insights into the neurobiological mechanisms underlying various mental health conditions (Milak et al., 2008).